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Compound of Interest

Compound Name: (S)-Veludacigib

Cat. No.: B11930853 Get Quote

(S)-Veludacigib, as an investigational drug and a potent CDK4/6 inhibitor, requires meticulous

handling and disposal procedures to ensure the safety of laboratory personnel and to prevent

environmental contamination. All materials contaminated with (S)-Veludacigib must be treated

as hazardous chemical waste and disposed of in accordance with federal, state, and

institutional regulations.

Researchers, scientists, and drug development professionals must adhere to strict protocols for

the disposal of (S)-Veludacigib. The primary method for the final disposition of this and similar

investigational drug products is incineration through a licensed hazardous waste management

vendor.[1][2] This ensures the complete destruction of the active pharmaceutical ingredient.

Summary of Key Compound Information
While specific quantitative data for (S)-Veludacigib's disposal parameters are not publicly

available, the following table summarizes essential information based on its nature as a

research-grade, biologically active small molecule.
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Property Value

Chemical Name (S)-Veludacigib

Synonyms N/A

Primary Research Area Oncology, CDK4/6 Inhibition

Physical Form Typically a solid powder

Waste Classification Hazardous Chemical Waste

Recommended Disposal
Incineration via a licensed environmental

management vendor

Step-by-Step Disposal Protocol for (S)-Veludacigib
The following procedures are based on general best practices for the disposal of potent

research compounds and hazardous laboratory chemicals. It is imperative to always consult

your institution's Environmental Health and Safety (EHS) department for specific requirements.

[3]

Waste Identification and Segregation
Treat as Hazardous Waste: All materials that have come into contact with (S)-Veludacigib
must be considered hazardous waste. This includes:

The pure compound.

Solutions containing (S)-Veludacigib (e.g., in DMSO).

Contaminated labware such as pipette tips, tubes, vials, flasks, and gloves.[3][4]

Segregate Waste Streams: Do not mix (S)-Veludacigib waste with other types of waste,

such as non-hazardous trash, sharps, or biological waste, unless explicitly permitted by your

institution's EHS guidelines.[3]

Waste Collection and Containment
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Solid Waste: Collect contaminated disposable labware and personal protective equipment

(PPE) in a designated, leak-proof container lined with a heavy-duty plastic bag. This

container must be clearly labeled as "Hazardous Waste."

Liquid Waste: Collect solutions containing (S)-Veludacigib in a separate, leak-proof, and

chemically compatible container. The container must be securely capped.[3]

Original Containers: Unused, partially used, or empty vials of (S)-Veludacigib should be

disposed of "as is" without being emptied.[1][5]

Sharps: Any sharps (needles, scalpels, etc.) contaminated with (S)-Veludacigib must be

placed in a designated, puncture-resistant sharps container that is also labeled as hazardous

waste.

Labeling and Storage
Proper Labeling: Every hazardous waste container must be affixed with a "HAZARDOUS

WASTE" label provided by your institution's EHS department.[5] The label must be

completed with the following information:

The full chemical name: "(S)-Veludacigib".

All chemical constituents and their approximate concentrations (e.g., "(S)-Veludacigib in

DMSO").

The name of the Principal Investigator (PI).[5]

The laboratory location (building and room number).[5]

A contact phone number.[5]

The date when waste was first added to the container (accumulation start date).

Secure Storage: Store all waste containers in a designated and secure Satellite

Accumulation Area (SAA) within the laboratory.[5] This area should be away from general lab

traffic and clearly marked. The SAA must be registered with your institution's EHS.[5]
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Disposal Request and Pickup
Initiate Disposal Process: Once a waste container is full, or if the research is concluded, a

formal disposal request must be submitted to your institution's EHS department.[5]

Scheduled Pickup: An environmental professional will then pick up the properly labeled and

sealed containers and transport them to a designated 90-day storage facility before they are

sent to an approved environmental management vendor for incineration.[2]

Record Keeping
Maintain Records: It is crucial to maintain accurate records of the disposal of all

investigational drugs. A certificate of destruction should be obtained from the EHS

department or the disposal vendor and kept for a minimum of three years.[1][2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of (S)-Veludacigib.
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Waste Generation & Segregation

Labeling & Storage

Disposal & Documentation

(S)-Veludacigib Contaminated Material
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Submit Waste Disposal Request to EHS
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of (S)-Veludacigib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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